Cas no 1627723-04-9 (3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1627723-04-9 structure
Product Name:3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1627723-04-9
MF:C15H24BNO2
MW:261.16756439209
CID:5690244
PubChem ID:72219187
Update Time:2023-10-13

3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • SCHEMBL16009555
    • MB13350
    • 1627723-04-9
    • 3-TERT-BUTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • 5-(TERT-BUTYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • Pyridine, 3-(1,1-dimethylethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Inchi: 1S/C15H24BNO2/c1-13(2,3)11-8-12(10-17-9-11)16-18-14(4,5)15(6,7)19-16/h8-10H,1-7H3
    • InChI Key: LXPIJAAUMQOTGQ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C=2)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 261.1900092g/mol
  • Monoisotopic Mass: 261.1900092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 353.2±30.0 °C(Predicted)
  • pka: 5.53±0.22(Predicted)
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